Cas no 887214-69-9 (2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide)

• Product Name: 2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide
• CAS No: 887214-69-9
• MF: C₂₂H₂₆N₄O₃
• MW: 394.466845035553
• CID: 5479848
• Update Time: 2025-06-13

2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetamide, 4-(1H-benzimidazol-2-yl)-N-(2,4-dimethoxyphenyl)-
• 2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide

• Inchi： 1S/C22H26N4O3/c1-28-16-7-8-19(20(13-16)29-2)23-21(27)14-26-11-9-15(10-12-26)22-24-17-5-3-4-6-18(17)25-22/h3-8,13,15H,9-12,14H2,1-2H3,(H,23,27)(H,24,25)
• InChI Key： JWEUXODVTSZNEW-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(OC)C=C2OC)=O)CCC(C2NC3=CC=CC=C3N=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide

Introduction to 2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide (CAS No. 887214-69-9) in Modern Pharmaceutical Research

2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide, identified by the chemical identifier CAS No. 887214-69-9, represents a novel compound with significant potential in the realm of pharmaceutical development. This compound belongs to a class of molecules that integrate structural features from benzodiazole and piperidine scaffolds, combined with an amide functional group. Such structural motifs are widely recognized for their versatility in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

The benzodiazole moiety, characterized by its 1,3-diazole ring system, is a well-documented pharmacophore in medicinal chemistry. It has been extensively studied for its anxiolytic, sedative, and muscle relaxant properties. The presence of this moiety in 2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide suggests that the compound may exhibit similar pharmacological effects or derivatives thereof. Furthermore, the piperidine ring contributes to the compound's solubility and bioavailability, which are critical factors in drug design.

The amide group at the N-position of the piperidine ring is another key feature that influences the compound's reactivity and interactions with biological targets. Amides are frequently incorporated into drug molecules due to their ability to form hydrogen bonds, enhancing binding affinity and selectivity. In this context, the N-(2,4-dimethoxyphenyl)acetamide moiety may play a role in modulating receptor interactions or enzyme inhibition.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that molecules containing benzodiazole and piperidine motifs often interact with GABAergic receptors, which are central to regulating neuronal excitability. The structural features of 2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide align well with this hypothesis, suggesting potential applications in treating conditions associated with GABAergic dysregulation.

Moreover, the 2,4-dimethoxyphenyl group introduces additional electronic and steric properties that can influence the compound's pharmacokinetic profile. This substituent may enhance metabolic stability while also affecting distribution and excretion rates. Such considerations are crucial in optimizing drug candidates for clinical translation.

In vitro studies have begun to explore the pharmacological profile of CAS No. 887214-69-9. Initial findings suggest that this compound exhibits moderate affinity for certain CNS receptors without significant off-target effects at typical concentrations. These results are promising and warrant further investigation into its therapeutic potential.

The integration of modern synthetic methodologies has allowed for efficient preparation of analogs derived from 2-4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl-N-(2,4-dimethoxyphenyl)acetamide. Techniques such as combinatorial chemistry and high-throughput screening have accelerated the discovery process by enabling rapid synthesis and evaluation of numerous derivatives.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for advancing such compounds into clinical trials. The synthesis and characterization of CAS No. 887214-69-9 must adhere to stringent quality control measures to guarantee consistency and purity.

The future direction of research on this compound may include exploring its role in treating neurological disorders such as epilepsy or anxiety disorders. Additionally, investigating its interactions with inflammatory pathways could uncover novel therapeutic applications in chronic diseases marked by neuroinflammation.

In conclusion,2-4-(1H-1,3-benzodiazol-2-ylo)piperidin-l-lv-N(24dimethoxyphenvl acetamide (CAS No. 88721469) represents a promising candidate for further pharmaceutical development. Its unique structural composition and preliminary pharmacological activity make it a valuable asset in ongoing research efforts aimed at addressing unmet medical needs.